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Compound of Interest

Compound Name: Zirconium ammonium carbonate

Cat. No.: B13403490 Get Quote

This technical guide provides an in-depth overview of Zirconium Ammonium Carbonate
(AZC), a versatile inorganic crosslinking agent. Aimed at researchers, scientists, and

professionals in drug development, this document consolidates key data, safety information,

and potential applications, with a focus on its chemical properties and handling protocols.

Core Properties and Identification
Zirconium Ammonium Carbonate is a clear, alkaline aqueous solution containing anionic

hydroxylated zirconium polymers.[1] It is known for its effectiveness as a crosslinker for various

polymers and binders.[2]
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Property Value Source

CAS Number 68309-95-5, 22829-17-0 [2][3][4][5]

Molecular Formula (NH₄)₂[Zr(CO₃)₂(OH)₂] [6]

Appearance
Clear, aqueous alkaline

solution
[1][2]

Odor Ammoniacal [2]

Zirconium Dioxide (ZrO₂)

Content
Approximately 20% [2]

Density ~1.38 - 1.87 g/cm³ [3]

Melting Point Decomposes before melting [3]

Safety Data Sheet Summary
A comprehensive understanding of the safety profile of Zirconium Ammonium Carbonate is

crucial for its handling in a laboratory or industrial setting. The following table summarizes the

key hazard and safety information.
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Hazard Category Description Precautionary Measures

Eye Irritation
Causes serious eye irritation

(H319).[6]

Wear protective eye/face

protection (P280). If in eyes,

rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing

(P305+P351+P338).[6]

Skin Contact
May cause skin irritation upon

prolonged contact.

Wear protective gloves (P280).

Wash skin thoroughly after

handling (P264).[6]

Inhalation
May cause respiratory

irritation.

Use only with adequate

ventilation. Avoid breathing

mist or vapor.[6][7]

Ingestion Harmful if swallowed.
Do not ingest. If swallowed,

rinse mouth with water.[6]

Storage

Store in a cool, dry, and well-

ventilated area in a tightly

sealed container.[3][6]

Personal Protective Equipment

(PPE)

Safety goggles, chemical-

impermeable gloves, and

appropriate respiratory

protection when ventilation is

inadequate.[7]

Applications in Research and Development
While widely used in the paper and coatings industries as a binder insolubilizer and

crosslinking agent[1][2][5], the properties of Zirconium Ammonium Carbonate lend

themselves to potential applications in research and drug development, including:

Biomaterial Scaffolds: Its crosslinking capabilities can be explored for the fabrication of

biocompatible and biodegradable scaffolds for tissue engineering.
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Drug Delivery Systems: The formation of zirconium-based nanoparticles or hydrogels could

be investigated for controlled-release drug delivery.

Catalysis: Zirconium compounds are known for their catalytic activity, suggesting potential

use in novel synthetic pathways.

Experimental Workflow: A Conceptual Overview
The following diagram illustrates a generalized workflow for evaluating Zirconium Ammonium
Carbonate as a crosslinking agent for a novel biopolymer hydrogel.
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Conceptual workflow for hydrogel crosslinking.

Logical Relationship: Safety Handling Protocol
This diagram outlines the logical steps to be taken when handling Zirconium Ammonium
Carbonate in a laboratory setting.
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Start Handling AZC

Don Appropriate PPE
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Laboratory handling protocol for AZC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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